Cas no 1042618-05-2 ((2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine)

• Product Name: (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine
• CAS No: 1042618-05-2
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 5185995
• PubChem ID: 43181307
• Update Time: 2026-03-05

(2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(2-ethylbutyl)-α-methyl-
• 2-Ethyl-N-(1-(pyridin-2-yl)ethyl)butan-1-amine
• (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine

• Inchi： 1S/C13H22N2/c1-4-12(5-2)10-15-11(3)13-8-6-7-9-14-13/h6-9,11-12,15H,4-5,10H2,1-3H3
• InChI Key： MDCFIKOGGWDXCK-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C)NCC(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine

Introduction to (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine and Its Applications in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine (CAS No. 1042618-05-2) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its complex amine functional group and pyridine moiety, has garnered attention in recent years for its role in various biochemical and pharmacological studies.

The structure of (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine consists of a primary amine linked to a pyridine ring, which is further substituted with a 2-ethylbutyl group. This arrangement imparts specific chemical and biological properties that make it a valuable candidate for research in drug discovery and material synthesis. The presence of the pyridine ring enhances the compound's solubility in polar solvents, making it suitable for various biochemical assays and interactions.

In recent years, the field of medicinal chemistry has seen a surge in the development of novel compounds targeting neurological disorders. The pyridine-based compounds have been particularly investigated for their potential to interact with central nervous system receptors. Specifically, (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine has been explored for its potential role as an intermediate in the synthesis of drugs that modulate neurotransmitter activity. Preliminary studies suggest that this compound may exhibit properties similar to known bioactive agents, making it a promising candidate for further investigation.

The amine functional group in (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine is another key feature that contributes to its versatility. Amines are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. These properties make the compound an excellent candidate for use in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. The molecular modeling studies of (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine have shown promising results, indicating potential interactions with various biological targets. These findings have fueled interest in further exploring the compound's pharmacological properties.

The synthesis of (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process. These methods not only improve efficiency but also reduce the environmental impact of chemical production.

In addition to its pharmaceutical applications, (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine has shown potential in materials science. The compound's ability to form stable complexes with metal ions makes it useful in the development of new catalysts and coordination polymers. These materials have applications ranging from industrial catalysis to advanced sensors and electronic devices.

The biological activity of (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine has been further investigated through in vitro and in vivo studies. Initial results suggest that the compound may exhibit properties such as anti-inflammatory and analgesic effects. However, more extensive research is needed to fully understand its mechanism of action and potential therapeutic applications.

The future directions for research on (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine are promising. Ongoing studies aim to explore its interactions with different biological targets and optimize its synthesis for large-scale production. Additionally, researchers are investigating ways to enhance its bioavailability and stability, which are crucial factors for any potential therapeutic agent.

In conclusion, (2-ethylbutyl)[1-(pyridin-2-yl)ethyl]amine is a compound with significant potential in both pharmaceuticals and materials science. Its unique structure and chemical properties make it a valuable candidate for further research and development. As our understanding of chemical interactions continues to grow, compounds like this one will play an increasingly important role in advancing scientific knowledge and technological innovation.